Cas no 2229266-41-3 (3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid)

• Product Name: 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid
• CAS No: 2229266-41-3
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 6030004
• PubChem ID: 137733826
• Update Time: 2025-11-01

3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid
• SY339727
• 2229266-41-3
• EN300-1832992

• Inchi： 1S/C10H9NO5/c1-6-2-3-7(4-8(6)11(15)16)5-9(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： KZOUZJDDXBAXAA-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Additional information on 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid (CAS No. 2229266-41-3)

3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid (CAS No. 2229266-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by a nitrophenyl group and a 2-oxopropanoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₉NO₅, reflects a balance of aromatic and carboxylic functionalities, making it a subject of interest for drug discovery and material science.

In recent years, the demand for nitrophenyl derivatives like 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid has surged, driven by their role in developing small-molecule inhibitors and bioconjugates. Researchers are particularly intrigued by its potential in enzyme inhibition studies, where its keto-acid structure could modulate metabolic pathways. This aligns with current trends in precision medicine and targeted therapy, as scientists explore its interactions with proteins like kinases and dehydrogenases.

The synthesis of CAS No. 2229266-41-3 typically involves nitration reactions followed by oxidative coupling, with yields optimized through modern green chemistry techniques. Environmental concerns have pushed laboratories to adopt solvent-free methods or biodegradable catalysts when producing such compounds, addressing the growing focus on sustainable chemistry. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical factor for pharmaceutical-grade intermediates.

Beyond pharmaceuticals, 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid shows promise in agrochemical research, particularly in designing herbicide metabolites. Its nitroaromatic core mimics natural plant growth regulators, sparking investigations into crop protection strategies. This application resonates with global discussions on food security and climate-resilient agriculture, where novel compounds help combat pesticide resistance.

From a commercial perspective, suppliers list CAS 2229266-41-3 as a research chemical with strict GMP compliance standards. Storage recommendations emphasize protection from UV degradation, reflecting its photosensitive nature. Pricing trends correlate with its use in high-throughput screening libraries, where demand fluctuates based on drug discovery pipelines. Recent patents highlight derivatives of this compound in anti-inflammatory formulations, tying into the booming market for chronic disease therapeutics.

Safety data sheets for 3-(4-methyl-3-nitrophenyl)-2-oxopropanoic acid recommend standard organic lab precautions, including PPE and fume hoods. Its LD50 profiles (oral, rodent) place it in moderate toxicity categories, warranting careful handling during scale-up processes. These protocols align with industry-wide shifts toward occupational health transparency, a hot topic in laboratory safety forums.

Future research directions may explore the compound’s chemoenzymatic modifications or its utility in metal-organic frameworks (MOFs) for catalytic applications. As AI-assisted molecular design accelerates, computational studies predict novel derivatives of 2229266-41-3 with enhanced bioavailability—a key focus in medicinal chemistry optimization. Such advancements position this compound at the intersection of traditional synthesis and digital chemistry innovations.